HT-2 Toxin 3-Glucuronide
HT-2 Toxin 3-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
100690-35-5
VCID:
VC0116989
InChI:
InChI=1S/C28H40O14/c1-11(2)6-16(30)39-14-8-27(9-37-13(4)29)15(7-12(14)3)40-23-21(22(34)26(27,5)28(23)10-38-28)42-25-19(33)17(31)18(32)20(41-25)24(35)36/h7,11,14-15,17-23,25,31-34H,6,8-10H2,1-5H3,(H,35,36)/t14-,15+,17-,18-,19+,20-,21+,22+,23+,25-,26+,27+,28-/m0/s1
SMILES:
CC1=CC2C(CC1OC(=O)CC(C)C)(C3(C(C(C(C34CO4)O2)OC5C(C(C(C(O5)C(=O)O)O)O)O)O)C)COC(=O)C
Molecular Formula:
C28H40O14
Molecular Weight:
600.614
HT-2 Toxin 3-Glucuronide
CAS No.: 100690-35-5
Reference Standards
VCID: VC0116989
Molecular Formula: C28H40O14
Molecular Weight: 600.614
| CAS No. | 100690-35-5 |
|---|---|
| Product Name | HT-2 Toxin 3-Glucuronide |
| Molecular Formula | C28H40O14 |
| Molecular Weight | 600.614 |
| IUPAC Name | (2S,3S,4S,5R,6R)-6-[(1S,2R,4S,7R,9R,10R,11S,12S)-2-(acetyloxymethyl)-11-hydroxy-1,5-dimethyl-4-(3-methylbutanoyloxy)spiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-10-yl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C28H40O14/c1-11(2)6-16(30)39-14-8-27(9-37-13(4)29)15(7-12(14)3)40-23-21(22(34)26(27,5)28(23)10-38-28)42-25-19(33)17(31)18(32)20(41-25)24(35)36/h7,11,14-15,17-23,25,31-34H,6,8-10H2,1-5H3,(H,35,36)/t14-,15+,17-,18-,19+,20-,21+,22+,23+,25-,26+,27+,28-/m0/s1 |
| Standard InChIKey | XRCGZVWSCBGTFJ-CHSZPMLASA-N |
| SMILES | CC1=CC2C(CC1OC(=O)CC(C)C)(C3(C(C(C(C34CO4)O2)OC5C(C(C(C(O5)C(=O)O)O)O)O)O)C)COC(=O)C |
| Synonyms | (3α,4β,8α)-15-(Acetyloxy)-12,13-epoxy-4-hydroxy-8-(3-methyl-1-oxobutoxy)trichothec-9-en-3-yl-β-D-glucopyranosiduronic Acid; |
| PubChem Compound | 131698796 |
| Last Modified | Nov 11 2021 |
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